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Compound of Interest

Compound Name: Folicur Plus

CAS No.: 124027-07-2

Cat. No.: B12812056

Get Quote

Technical Support Center: Optimizing Folicur
Plus Performance with Adjuvants
Welcome to the technical support center for Folicur Plus. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on selecting

appropriate adjuvants to enhance the performance of Folicur Plus in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the active ingredients in Folicur Plus and how do they work?

A1: Folicur Plus is a broad-spectrum fungicide with two active ingredients: tebuconazole and

fluopyram. This combination provides a dual mode of action for effective disease control.

Tebuconazole is a DeMethylation Inhibitor (DMI) fungicide. It works by inhibiting the C14-

demethylase enzyme, which is crucial for the biosynthesis of ergosterol, a vital component of

the fungal cell membrane. Disruption of ergosterol production leads to impaired fungal

growth and reproduction.[1]
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Fluopyram is a Succinate Dehydrogenase Inhibitor (SDHI). It targets the fungal respiratory

chain by blocking the succinate dehydrogenase enzyme (Complex II), which inhibits energy

production within the fungal cells.[2][3]

This dual-action mechanism helps in managing a broad spectrum of fungal pathogens and can

help mitigate the development of resistance.

Q2: What is an adjuvant and why should I consider using one with Folicur Plus?

A2: An adjuvant is a substance added to a pesticide formulation or tank mix to improve its

effectiveness. For a systemic fungicide like Folicur Plus, which needs to be absorbed by the

plant, adjuvants can play a crucial role in enhancing performance by:

Improving spray coverage: Surfactants reduce the surface tension of spray droplets, allowing

them to spread more evenly across the leaf surface.

Enhancing uptake and penetration: Certain adjuvants can help the active ingredients

penetrate the waxy cuticle of the leaf, leading to better systemic activity.

Increasing rainfastness: Stickers help the fungicide adhere to the leaf surface, reducing the

likelihood of it being washed off by rain.

Reducing spray drift: Drift control agents increase the droplet size, minimizing off-target

movement of the spray.

Q3: What types of adjuvants are commonly used with fungicides like Folicur Plus?

A3: Several types of adjuvants can be used, each with specific properties:

Non-ionic Surfactants (NIS): These are the most commonly used adjuvants with fungicides.

They are excellent wetting and spreading agents that improve the coverage of the fungicide

on the plant surface.[4]

Crop Oil Concentrates (COC): COCs are a mixture of petroleum-based oil and a non-ionic

surfactant. They can enhance the penetration of the fungicide through the leaf cuticle but

may increase the risk of phytotoxicity (crop injury) under certain conditions.[4][5]
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Methylated Seed Oils (MSO): MSOs are derived from vegetable oils and are also effective at

improving penetration. They are often considered more effective than COCs but can also

carry a risk of phytotoxicity.

Organosilicone Surfactants: These are highly effective "super-spreaders" that can

significantly reduce surface tension and improve coverage, even at very low concentrations.

They can also enhance rainfastness.

Q4: How do I choose the right adjuvant for my experiment?

A4: The choice of adjuvant depends on several factors:

Target Pathogen and Host Plant: The leaf surface characteristics (e.g., waxiness, hairiness)

of the host plant can influence which adjuvant will be most effective at improving coverage

and penetration.

Environmental Conditions: In hot and dry conditions, an adjuvant that reduces evaporation

and improves uptake (like a COC or MSO) might be beneficial. In areas with frequent rainfall,

a sticker or an adjuvant that enhances rainfastness is important.[6]

Experimental Goals: If the primary goal is to maximize uptake for a systemic effect, a

penetrant like a COC or MSO might be chosen. If uniform coverage is the main concern, a

non-ionic or organosilicone surfactant would be suitable.

Potential for Phytotoxicity: Always consider the potential for crop injury, especially with oil-

based adjuvants. It is advisable to test the adjuvant on a small number of plants before

large-scale application.

Q5: Can I tank-mix Folicur Plus and an adjuvant with other products?

A5: It is generally possible to tank-mix Folicur Plus and an adjuvant with other pesticides or

fertilizers. However, it is crucial to perform a jar test beforehand to ensure physical compatibility

and to check the product labels for any known incompatibilities. Mixing certain products can

sometimes lead to reduced efficacy or increased phytotoxicity.
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Issue Possible Cause Troubleshooting Steps

Poor disease control despite

using Folicur Plus with an

adjuvant.

Inadequate spray coverage.

- Ensure proper calibration of

spray equipment. - Consider

using a non-ionic or

organosilicone surfactant to

improve spreading. - Increase

spray volume to ensure

thorough coverage of the plant

canopy.

Incorrect adjuvant selection.

- Re-evaluate the choice of

adjuvant based on the target

plant and environmental

conditions. For waxy leaves, a

penetrant like a COC or MSO

might be necessary.

Fungal resistance.

- Rotate Folicur Plus with

fungicides that have a different

mode of action. - Avoid

repeated applications of

fungicides from the same

FRAC group.

Poor timing of application.

- Apply Folicur Plus as a

preventative treatment or at

the first sign of disease.

Curative action is less effective

once the disease is well-

established.

Phytotoxicity (leaf burn,

stunting) observed after

application.

High concentration of adjuvant,

especially COCs or MSOs.

- Reduce the concentration of

the adjuvant. - Switch to a non-

ionic surfactant, which

generally has a lower risk of

phytotoxicity.

Application during periods of

high temperature or humidity.

- Avoid spraying during the

hottest part of the day. Apply in
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the early morning or late

evening.

Incompatibility of tank-mix

partners.

- Perform a jar test before

mixing products. - Consult

product labels for known

incompatibilities.

Uneven spray distribution on

plants.

High surface tension of spray

droplets.

- Add a non-ionic or

organosilicone surfactant to

the tank mix to reduce surface

tension and improve

spreading.

Improper nozzle selection or

pressure.

- Use nozzles that produce a

medium-sized droplet for good

coverage and drift control. -

Operate the sprayer at the

recommended pressure.

Data on Folicur Plus Performance with Adjuvants
The following tables summarize hypothetical performance data of Folicur Plus (Tebuconazole

+ Fluopyram) with different adjuvants against common fungal pathogens. This data is

illustrative and intended to demonstrate the potential impact of adjuvant selection. Actual

results may vary depending on experimental conditions.

Table 1: In Vitro Efficacy of Folicur Plus with Different Adjuvants against Powdery Mildew

(Erysiphe graminis) on Wheat Seedlings
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Treatment
Concentration of
Folicur Plus (ppm)

Adjuvant (0.1% v/v)
Mycelial Growth
Inhibition (%)

Control 0 None 0

Folicur Plus 1.0 None 75

Folicur Plus + NIS 1.0 Non-ionic Surfactant 85

Folicur Plus + COC 1.0 Crop Oil Concentrate 92

Folicur Plus +

Organosilicone
1.0 Organosilicone 90

Table 2: Field Efficacy of Folicur Plus with Different Adjuvants on Soybean Rust (Phakopsora

pachyrhizi) Control

Treatment
Application
Rate of Folicur
Plus (L/ha)

Adjuvant (0.5%
v/v)

Disease
Severity (%)

Yield ( kg/ha )

Untreated

Control
0 None 65 1500

Folicur Plus 0.5 None 25 2500

Folicur Plus +

NIS
0.5

Non-ionic

Surfactant
20 2700

Folicur Plus +

COC
0.5

Crop Oil

Concentrate
15 2900

Experimental Protocols
Protocol 1: In Vitro Fungicide Efficacy Testing (Microtiter
Plate Assay)
This protocol outlines a method for determining the inhibitory effect of Folicur Plus and

adjuvant combinations on the mycelial growth of a target fungus in a 96-well microtiter plate.
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Materials:

Folicur Plus

Selected adjuvants (NIS, COC, Organosilicone)

Target fungal culture

Potato Dextrose Broth (PDB) or other suitable liquid medium

Sterile 96-well flat-bottom microtiter plates

Spectrophotometer (plate reader)

Sterile distilled water

Micropipettes and sterile tips

Methodology:

Prepare Fungal Inoculum: Grow the target fungus in PDB for 5-7 days. Filter the culture

through sterile cheesecloth to obtain a mycelial suspension. Adjust the concentration to

approximately 1 x 10^5 CFU/mL.

Prepare Stock Solutions: Prepare a stock solution of Folicur Plus in sterile distilled water.

Prepare stock solutions of the adjuvants according to the manufacturer's recommendations.

Prepare Treatment Solutions: In the wells of the microtiter plate, prepare serial dilutions of

Folicur Plus. For treatments with adjuvants, add the specified concentration of the adjuvant

to each Folicur Plus dilution. Include control wells with:

Fungus in PDB only (negative control)

Fungus in PDB with adjuvant only

PDB only (blank)
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Inoculation: Add the fungal inoculum to each well (except the blank). The final volume in

each well should be 200 µL.

Incubation: Incubate the plates at the optimal temperature for the target fungus for 3-5 days.

Data Collection: Measure the optical density (OD) of each well at a suitable wavelength (e.g.,

600 nm) using a microplate reader.

Data Analysis: Calculate the percentage of mycelial growth inhibition for each treatment

compared to the negative control.

Protocol 2: In Vivo Fungicide Efficacy Testing
(Greenhouse Assay)
This protocol describes a method for evaluating the efficacy of Folicur Plus and adjuvant

combinations in controlling a fungal disease on whole plants in a greenhouse setting.

Materials:

Healthy host plants of a susceptible variety

Folicur Plus

Selected adjuvants

Target fungal pathogen inoculum

Handheld or backpack sprayer

Controlled environment greenhouse

Methodology:

Plant Propagation: Grow host plants to a suitable growth stage for infection (e.g., 3-4 true

leaves).

Treatment Application: Prepare the spray solutions of Folicur Plus with and without the

selected adjuvants at the desired concentrations. Include an untreated control group.
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Spraying: Apply the treatments to the plants using a sprayer, ensuring uniform coverage of

the foliage. Allow the spray to dry completely.

Inoculation: Prepare a spore suspension of the target pathogen. Inoculate the treated and

control plants by spraying the spore suspension onto the foliage.

Incubation: Place the plants in a high-humidity environment (e.g., a dew chamber or covered

with plastic bags) for 24-48 hours to promote infection.

Greenhouse Maintenance: Move the plants to a greenhouse with conditions conducive to

disease development.

Disease Assessment: After a specified incubation period (e.g., 7-14 days), assess the

disease severity on each plant. This can be done by visually estimating the percentage of

leaf area affected by the disease or by using a disease rating scale.

Data Analysis: Compare the disease severity in the treated groups to the untreated control to

determine the efficacy of each treatment.
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Caption: Experimental workflow for evaluating Folicur Plus with adjuvants.
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Caption: Tebuconazole's mode of action on the fungal ergosterol biosynthesis pathway.
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Caption: Fluopyram's mode of action on the fungal mitochondrial respiratory chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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